Cas no 28871-80-9 (Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel-)

Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid, (1R,2R,3R,4S)-rel-, is a chiral bicyclic compound with a rigid molecular framework, making it valuable in asymmetric synthesis and catalysis. Its stereochemically defined structure (rel- configuration) ensures high selectivity in reactions, particularly in the formation of complex organic molecules. The presence of dicarboxylic acid functionalities enhances its utility as a building block for ligands, metal-organic frameworks (MOFs), and pharmaceutical intermediates. The bicyclo[2.2.2]octene core imparts stability and unique steric properties, facilitating controlled stereochemical outcomes. This compound is particularly useful in academic and industrial research for developing enantioselective processes and advanced materials.

Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel- structure

28871-80-9 structure

Product Name:Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel-

CAS No:28871-80-9

MF:C₁₀H₁₂O₄

MW:196.199883460999

CID:286154

PubChem ID:428478

Update Time:2025-06-09

Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel-
- BICYCLO[2.2.2]OCT-5-ENE-2,3-DICARBOXYLIC ACID
- (+-)-Bicyclo[2.2.2]oct-5-en-2endo,3exo-dicarbonsaeure
- (+-)-bicyclo[2.2.2]oct-5-ene-2endo,3exo-dicarboxylic acid
- (+-)-Bicyclo[2.2.2]octen-(5)-dicarbonsaeure-(2endo.3exo)
- (1R,4S)-Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid
- AC1L8LM3
- AGN-PC-00HP8Z
- bicyclo< 2.2.2
- bicyclo< 2.2.2> oct-5-ene 2,3-endo,exo-dicarboxylic acid
- bicyclo< 2.2.2> oct-5-ene-trans-2,3-dicarboxylic acid
- bicyclooctenedicarboxylicacid
- Oprea1_705657
- SMR000135184
- CCG-55733
- bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic
- CBDivE_008329
- HMS2352A18
- IDI1_015870
- NSC238002
- MLS000530207
- CHEMBL1571824
- NSC-238002
- bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid
- HMS1443L17
- AKOS016340719
- MFCD00267156
- 28871-80-9
- SR-01000644742-1
- J-500361
- SCHEMBL1005886
- AKOS000365268
- DTXSID00951508
- Maybridge3_004483
- SS-2973
- CS-0318040
- Inchi： 1S/C10H12O4/c11-9(12)7-5-1-2-6(4-3-5)8(7)10(13)14/h1-2,5-8H,3-4H2,(H,11,12)(H,13,14)
- InChI Key： FUBZERMWPMTSEB-UHFFFAOYSA-N
- SMILES： OC(C1C(C(=O)O)C2C=CC1CC2)=O

Computed Properties

Exact Mass: 196.07356
Monoisotopic Mass: 196.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 74.6Å²

Experimental Properties

PSA: 74.6

Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel- Security Information

HazardClass：IRRITANT

Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylicacid, (1R,2R,3R,4S)-rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AF35081-1mg	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AF35081-5mg	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AF35081-10mg	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AF35081-500mg	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	500mg	$392.00	2024-04-20
A2B Chem LLC	AF35081-1g	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	1g	$540.00	2024-04-20
A2B Chem LLC	AF35081-5g	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	5g	$1328.00	2024-04-20
A2B Chem LLC	AF35081-10g	Bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic acid	28871-80-9	>95%	10g	$2116.00	2024-04-20